1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]azepane

• IUPAC Name: azepan-1-yl-(5-methyl-3-phenyl-1,2-oxazol-4-yl)methanone
• InChI: InChI=1S/C17H20N2O2/c1-13-15(17(20)19-11-7-2-3-8-12-19)16(18-21-13)14-9-5-4-6-10-14/h4-6,9-10H,2-3,7-8,11-12H2,1H3
• InChI Key: INUMSCPXTSJOAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)N3CCCCCC3
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol
• Solubility: >42.7 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]azepane, also known as MPA, is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. MPA is a heterocyclic compound that belongs to the class of isoxazole derivatives.

Mechanism of Action

The exact mechanism of action of 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]azepane is not fully understood. However, it is believed that this compound exerts its effects by inhibiting the activity of enzymes involved in various biological pathways. For example, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In addition to its inhibitory effects on enzymes, this compound has been shown to modulate the activity of various receptors in the brain. For example, this compound has been shown to bind to the sigma-1 receptor, which is involved in the regulation of various cellular processes, including calcium signaling and protein synthesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]azepane in lab experiments is its relatively low toxicity compared to other compounds. This compound has been shown to be well-tolerated in animal studies, with few adverse effects reported. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]azepane. One area of interest is in the development of new drugs based on the structure of this compound. Researchers are also exploring the potential use of this compound in the treatment of various neurological disorders, including depression, anxiety, and schizophrenia. Additionally, there is interest in exploring the use of this compound as a tool for studying various biological processes, including enzyme activity and receptor function.
Conclusion
In conclusion, this compound, or this compound, is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. This compound has been studied for its potential use in the development of new drugs, as well as its effects on various biological processes. While there is still much to learn about the mechanism of action and potential applications of this compound, the research conducted thus far suggests that it may have significant potential in a range of fields.

Synthesis Methods

The synthesis of 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]azepane can be achieved through a multistep process that involves the reaction of 3-phenyl-5-methylisoxazole-4-carboxylic acid with 1,6-diaminohexane. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through recrystallization to obtain pure this compound.

Scientific Research Applications

1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]azepane has been extensively studied for its potential applications in various fields. One of the primary areas of research is in the development of new drugs for the treatment of various diseases. This compound has been shown to exhibit antitumor, antifungal, and antibacterial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.